2-chloro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide

• Molecular Formula: C17H11ClN4OS
• Molecular Weight: 354.8 g/mol
• IUPAC Name: 2-chloro-N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H11ClN4OS/c18-15-13(2-1-7-19-15)16(23)20-12-5-3-11(4-6-12)14-10-22-8-9-24-17(22)21-14/h1-10H,(H,20,23)
• InChI Key: ISBNYTHZFSEDKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)NC2=CC=C(C=C2)C3=CN4C=CSC4=N3

Description

2-chloro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide is a complex organic compound that belongs to the class of imidazo[2,1-b]thiazole derivatives. These compounds are known for their diverse biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties . The unique structure of this compound, which includes a nicotinamide moiety, makes it a subject of interest in medicinal chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide typically involves a multi-step process. One common method includes the following steps:

Formation of Imidazo[2,1-b]thiazole Core: The imidazo[2,1-b]thiazole core can be synthesized through a multicomponent reaction involving an aldehyde, an amine, and a thioamide under acidic conditions.

Coupling with Nicotinamide: The final step involves coupling the imidazo[2,1-b]thiazole derivative with nicotinamide using a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the imidazo[2,1-b]thiazole core.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or primary amines in the presence of a base.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products

The major products formed from these reactions include various substituted derivatives of the original compound, which may exhibit different biological activities .

Scientific Research Applications

2-chloro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and antifungal properties.

Medicine: Investigated for its anticancer properties and potential use in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes and proteins involved in cell proliferation and survival, making it a potential anticancer agent . The imidazo[2,1-b]thiazole core plays a crucial role in binding to these targets and disrupting their function .

Comparison with Similar Compounds

Similar Compounds

Imidazo[2,1-b]thiazole Derivatives: Compounds with similar core structures but different substituents.

Benzothiazole Derivatives: Compounds with a benzothiazole core, known for their antimicrobial and anticancer properties.

Triazole Derivatives: Compounds with a triazole ring, exhibiting diverse biological activities.

Uniqueness

2-chloro-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)nicotinamide is unique due to its specific combination of the imidazo[2,1-b]thiazole core and nicotinamide moiety. This combination enhances its biological activity and makes it a promising candidate for further research and development .